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Compound of Interest

Compound Name: Y13g dihydrochloride

Cat. No.: B15612858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of Y13g
dihydrochloride in cell culture experiments. Y13g dihydrochloride is a potent inhibitor of

Interleukin-6 (IL-6) and acetylcholinesterase (AChE), making it a valuable tool for research in

areas such as neuroinflammatory diseases and Alzheimer's disease.

Product Information
A summary of the key characteristics of Y13g dihydrochloride is provided in the table below.

Property Value Reference

Molecular Formula C₁₆H₂₅ClN₂O₄ [1]

Molecular Weight 344.83 g/mol [1]

Solubility Soluble in DMSO [1]

Storage Conditions
0°C (Short Term), -20°C (Long

Term)
[1]

Mechanism of Action Inhibitor of IL-6 and AChE [1]
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Objective: To prepare a high-concentration stock solution of Y13g dihydrochloride for use in

cell culture experiments.

Materials:

Y13g dihydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Protocol:

Preparation: In a sterile environment (e.g., a laminar flow hood), bring the Y13g
dihydrochloride powder and anhydrous DMSO to room temperature.

Calculation: Determine the required mass of Y13g dihydrochloride to prepare a stock

solution of a desired concentration (e.g., 10 mM). Use the following formula: Mass (mg) =

Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Dissolution: a. Carefully weigh the calculated amount of Y13g dihydrochloride and transfer

it to a sterile microcentrifuge tube. b. Add the corresponding volume of anhydrous DMSO to

the tube. c. Vortex the solution vigorously for 1-2 minutes until the powder is completely

dissolved. Visual inspection against a light source can confirm complete dissolution. d. If the

compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10 minutes or

brief sonication can be employed.

Sterilization (Optional): If sterility of the stock solution is a concern, it can be filtered through

a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. b. Store the aliquots at

-20°C for long-term storage.
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Cell Culture Protocol
Objective: To treat cultured cells with Y13g dihydrochloride at a desired final concentration.

Materials:

Prepared Y13g dihydrochloride stock solution (in DMSO)

Cultured cells in appropriate cell culture medium

Sterile pipette tips and tubes

Protocol:

Thaw Stock Solution: Thaw an aliquot of the Y13g dihydrochloride stock solution at room

temperature.

Dilution: a. Perform a serial dilution of the stock solution in sterile cell culture medium to

achieve the desired final working concentration. b. Important: The final concentration of

DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, to

avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO without the compound) should always be included in experiments.

Cell Treatment: a. Remove the existing medium from the cultured cells. b. Add the freshly

prepared medium containing the desired concentration of Y13g dihydrochloride to the

cells. c. Incubate the cells for the desired experimental duration.

Stability and Storage Recommendations
Proper storage is crucial to maintain the activity of Y13g dihydrochloride.
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Storage Condition Recommendation

Solid Powder Store at -20°C for long-term stability.

DMSO Stock Solution
Aliquot into single-use volumes and store at

-20°C. Avoid repeated freeze-thaw cycles.

Aqueous Solutions

Prepare fresh dilutions in cell culture medium for

each experiment. Do not store aqueous

solutions.

Signaling Pathway
Y13g dihydrochloride is an inhibitor of the Interleukin-6 (IL-6) signaling pathway. The diagram

below illustrates the canonical IL-6 signaling cascade.
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Caption: IL-6 Signaling Pathway Inhibition by Y13g.

Experimental Workflow
The following diagram outlines the general workflow for using Y13g dihydrochloride in a cell-

based assay.
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Caption: Workflow for Y13g Dihydrochloride Cell-Based Assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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